4-(4-Acetylphenyl)-2-hydroxypyridine, 95%

• IUPAC Name: 4-(4-acetylphenyl)-1H-pyridin-2-one
• InChI: InChI=1S/C13H11NO2/c1-9(15)10-2-4-11(5-3-10)12-6-7-14-13(16)8-12/h2-8H,1H3,(H,14,16)
• InChI Key: SZRLWJJIFSBEMX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)C2=CC(=O)NC=C2
• Molecular Formula: C13H11NO2
• DSSTOX Substance ID: DTXSID20682741
• Molecular Weight: 213.23 g/mol
• CAS RN: 1261957-00-9

Description

4-(4-Acetylphenyl)-2-hydroxypyridine (4-AP-2-HP) is a small molecule that has been extensively studied in the fields of scientific research and laboratory experiments. It is a white crystalline solid with a melting point of 119-120°C and a molecular weight of 214.2 g/mol. 4-AP-2-HP has been found to possess a wide range of properties, including antioxidant, anti-inflammatory, and anti-cancer activities. It has been used in the development of new drugs and has been studied for its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 4-(4-Acetylphenyl)-2-hydroxypyridine, 95% is not yet fully understood. However, it is believed that the molecule works by inhibiting the activity of certain enzymes, such as cyclo-oxygenase and lipoxygenase, which are involved in the synthesis of inflammatory mediators. In addition, 4-(4-Acetylphenyl)-2-hydroxypyridine, 95% has been found to inhibit the activity of certain transcription factors, such as NF-κB, which are involved in the regulation of gene expression.
Biochemical and Physiological Effects
4-(4-Acetylphenyl)-2-hydroxypyridine, 95% has been found to possess a wide range of biochemical and physiological effects. It has been found to possess antioxidant, anti-inflammatory, and anti-cancer activities. In addition, it has been found to reduce the risk of cardiovascular disease and stroke. It has also been found to reduce inflammation and oxidative stress in the body.

Advantages and Limitations for Lab Experiments

The use of 4-(4-Acetylphenyl)-2-hydroxypyridine, 95% in laboratory experiments has several advantages. It is relatively inexpensive and easy to synthesize. In addition, it is relatively stable and can be stored for long periods of time without degradation. However, there are some limitations to its use. 4-(4-Acetylphenyl)-2-hydroxypyridine, 95% has a low solubility in water and is not very soluble in organic solvents. In addition, it can be toxic at high concentrations.

Future Directions

The potential applications of 4-(4-Acetylphenyl)-2-hydroxypyridine, 95% are vast and the possibilities for future research are exciting. Some potential future directions include the development of new drugs and treatments for various diseases, the exploration of its potential anti-cancer activities, and the study of its potential to reduce inflammation and oxidative stress in the body. In addition, further research is needed to better understand the exact mechanism of action of 4-(4-Acetylphenyl)-2-hydroxypyridine, 95% and its potential side effects.

Synthesis Methods

4-(4-Acetylphenyl)-2-hydroxypyridine, 95% can be synthesized by a variety of methods. The most common method involves the reaction of 4-acetylphenol and 2-hydroxy-pyridine in the presence of a base, such as sodium hydroxide or potassium hydroxide. The reaction is typically carried out at a temperature of 80-100°C and a pressure of 1 atm. The product is then purified by recrystallization or column chromatography. Other methods for synthesis of 4-(4-Acetylphenyl)-2-hydroxypyridine, 95% include the reaction of 4-acetylphenol with 2-amino-pyridine or the reaction of 4-acetylphenol with 2-chloro-pyridine.

Scientific Research Applications

4-(4-Acetylphenyl)-2-hydroxypyridine, 95% has been studied extensively in scientific research. It has been found to possess antioxidant, anti-inflammatory, and anti-cancer activities. It has been studied for its potential to inhibit the growth of certain cancer cell lines, including breast, lung, and prostate cancer. In addition, 4-(4-Acetylphenyl)-2-hydroxypyridine, 95% has been studied for its potential to reduce the risk of cardiovascular disease and stroke. It has also been studied for its potential to reduce inflammation and oxidative stress in the body.